Cas no 87226-82-2 (1,4-Cyclohexadiene, 1,2-diethyl-4,5-dimethyl-)

• Product Name: 1,4-Cyclohexadiene, 1,2-diethyl-4,5-dimethyl-
• CAS No: 87226-82-2
• MF: C₁₂H₂₀
• MW: 164.287203788757
• CID: 582364
• PubChem ID: 15532464
• Update Time: 2025-04-19

1,4-Cyclohexadiene, 1,2-diethyl-4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Cyclohexadiene, 1,2-diethyl-4,5-dimethyl-
• 1,2-diethyl-4,5-dimethylcyclohexa-1,4-diene
• 87226-82-2
• DTXSID10573755

• Inchi： 1S/C12H20/c1-5-11-7-9(3)10(4)8-12(11)6-2/h5-8H2,1-4H3
• InChI Key： HKXULZHMKYPGSJ-UHFFFAOYSA-N
• SMILES： C1(CC)CC(C)=C(C)CC=1CC

Computed Properties

• Exact Mass: 164.156500638g/mol
• Monoisotopic Mass: 164.156500638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 0Ų